Cas no 2228864-78-4 (2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid
• CAS No: 2228864-78-4
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 6399470
• PubChem ID: 165643229
• Update Time: 2025-08-05

2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid
• 2228864-78-4
• EN300-1906993

• Inchi： 1S/C8H8BrNO4/c1-14-5-3-10-2-4(9)6(5)7(11)8(12)13/h2-3,7,11H,1H3,(H,12,13)
• InChI Key： WQBJTXLBBGBDCF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 260.96367g/mol
• Monoisotopic Mass: 260.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid

Introduction to 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid (CAS No. 2228864-78-4)

2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid, identified by the CAS number 2228864-78-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a pyridine core with bromo and methoxy substituents, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both hydroxyl and carboxylic acid functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The pyridine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets. In particular, the 3-bromo and 5-methoxy substituents on the pyridine ring introduce specific electronic and steric properties that can modulate binding affinity and metabolic stability. These features make 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their pharmacological potential. By leveraging molecular docking simulations, researchers can predict how 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid may interact with various biological receptors. Studies have suggested that this compound could exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases.

The hydroxyl group at the 2-position of the acetic acid moiety introduces another layer of reactivity, allowing for further derivatization through esterification or etherification reactions. This flexibility is particularly useful in drug design, where modifications can fine-tune pharmacokinetic profiles. For instance, ester derivatives of this compound have shown enhanced solubility and bioavailability in preclinical studies, suggesting their potential as prodrugs.

Moreover, the bromo substituent on the pyridine ring provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Such modifications have been instrumental in developing next-generation kinase inhibitors, which are critical in oncology research.

In the context of current research trends, 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid aligns with the growing interest in polypharmacophoric molecules—compounds that target multiple disease pathways simultaneously. This approach has shown promise in treating multifactorial disorders by addressing multiple pathological mechanisms concurrently. Preliminary data indicate that this compound may exhibit dual inhibition of both cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, offering a novel strategy for anti-inflammatory therapy.

The synthesis of 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available 4-methylpyridine derivatives, bromination at the 3-position followed by methoxylation at the 5-position sets the stage for subsequent functionalization. The introduction of the hydroxyl group at the 2-position via hydrolysis or oxidation of an ester precursor completes the synthesis. This modular approach allows for rapid diversification of analogues, facilitating high-throughput screening campaigns.

Electrochemical methods have also been explored as an alternative route to synthesize this compound efficiently. By employing electrochemical oxidation or reduction strategies, researchers can achieve selective functionalization without harsh chemical conditions. Such green chemistry approaches align with sustainable pharmaceutical manufacturing practices and reduce environmental impact.

The pharmacokinetic properties of 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid are under active investigation to optimize its therapeutic potential. In vitro studies have revealed moderate solubility in aqueous media but poor permeability across lipid bilayers, suggesting that formulation strategies may be required to enhance oral bioavailability. Additionally, preliminary toxicity assessments indicate low acute toxicity profiles at tested doses, reinforcing its safety as a lead compound.

Future directions in research may focus on exploring derivative libraries generated from 2-(3-bromo-5-methoxypyridin-4-yl)-2-hydroxyacetic acid to identify more potent and selective analogues. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in guiding these efforts. By integrating experimental data with computational modeling, researchers can accelerate the identification of optimized candidates for clinical development.

The broader significance of this compound lies in its contribution to advancing our understanding of pyridine-based scaffolds in medicinal chemistry. As more derivatives are synthesized and characterized, new insights into structure-function relationships will emerge, informing future drug design paradigms. The versatility of CAS No. 2228864-78-4 ensures its continued relevance in both academic and industrial research settings.